Cas no 163152-53-2 (1H-Imidazo[4,5-c]pyridin-4-amine,7-chloro-1-b-D-ribofuranosyl-)

• Product Name: 1H-Imidazo[4,5-c]pyridin-4-amine,7-chloro-1-b-D-ribofuranosyl-
• CAS No: 163152-53-2
• MF: C₁₁H₁₃ClN₄O₄
• MW: 300.69832110405
• CID: 167455
• PubChem ID: 472636
• Update Time: 2025-04-19

1H-Imidazo[4,5-c]pyridin-4-amine,7-chloro-1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]pyridin-4-amine,7-chloro-1-b-D-ribofuranosyl-
• (2R,3R,4S,5R)-2-(4-amino-7-chloroimidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 1H-Imidazo[4,5-c]pyridin-4-amine, 7-chloro-1-.beta.-D-ribofuranosyl-
• (2R,3R,4S,5R)-2-(4-Amino-7-chloro-imidazo(4,5-c)pyridin-1-yl)-5-hydroxymethyl-tetrahydro-furan-3,4-diol
• (2R,3R,4R,5R)-2-(4-Amino-7-chloro-imidazo[4,5-c]pyridin-1-yl)-5-hydroxymethyl-tetrahydro-furan-3,4-diol
• 1H-Imidazo(4,5-c)pyridin-4-amine, 7-chloro-1-beta-D-ribofuranosyl-
• DTXSID40167525
• SCHEMBL6307181
• (2R,3R,4S,5R)-2-(4-amino-7-chloro-imidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 163152-53-2
• NOM-14-6-1

• Inchi： 1S/C11H13ClN4O4/c12-4-1-14-10(13)6-7(4)16(3-15-6)11-9(19)8(18)5(2-17)20-11/h1,3,5,8-9,11,17-19H,2H2,(H2,13,14)/t5-,8-,9-,11-/m1/s1
• InChI Key： MXUSGXDRXGJKAF-MGUDNFKCSA-N
• SMILES： ClC1=CN=C(C2=C1N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)N

Computed Properties

• Exact Mass: 300.063
• Monoisotopic Mass: 300.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 2.02
• Boiling Point: 673.6°Cat760mmHg
• Flash Point: 361.2°C
• Refractive Index: 1.843